Molybdenum;nickel

• CAS: 95381-98-9
• Molecular Formula: MoNi8
• Molecular Weight: 565.50 g/mol
• InChI: InChI=1S/Mo.8Ni
• InChIKey: MLBXJUHLOPTGOK-UHFFFAOYSA-N

Molybdenum;Nickel (MoNi8) Procurement Guide

Molybdenum;nickel (CAS 95381-98-9), with the stoichiometry MoNi8, represents a defined intermetallic phase in the Mo–Ni binary system whose thermodynamic stability has been validated by DFT calculations and CALPHAD assessment [1]. This compound is distinct from conventional NiMo catalyst precursors or Ni–Mo engineering alloys, as it exhibits a fixed 1:8 atomic ratio and a narrow homogeneity range, making it a phase-pure intermediate for superalloy development and a potential single-source precursor for Ni–Mo-based functional materials [2].

Fixed 1:8 atomic ratio MoNi8 intermetallic phase

Phase-pure intermediate for superalloy development

Single-source precursor for Ni–Mo functional materials

• [1] K. Wang et al., 'Thermodynamic modeling of the Mo–Ni system,' Calphad, vol. 62, pp. 215–222, 2018. DOI: 10.1016/j.calphad.2018.06.005 View Source
• [2] A. A. Kulkarni et al., 'The interaction between nickel, molybdenum and palladium at 700 and 1000 °C,' J. Less-Common Met., 1984. DOI: 10.1016/0022-5088(84)90233-9 View Source

Why MoNi8 Cannot Be Replaced

Although Ni–Mo materials are widely used in catalysis and corrosion-resistant alloys, the performance of these systems is highly sensitive to the specific intermetallic phase or precursor stoichiometry. The MoNi8 phase possesses a unique crystal structure and thermodynamic formation enthalpy that differ from those of MoNi3, MoNi4, or the δ-MoNi phase [1]. Substituting MoNi8 with an off-stoichiometry mixture or a different intermetallic can lead to altered phase evolution during alloy processing, uncontrolled precipitation, and degraded mechanical or catalytic properties [2]. For procurement, phase identity is as critical as elemental composition.

▸Off-stoichiometry mixtures may shift phase evolution during alloy processing

▸Different intermetallics (MoNi3, MoNi4) can alter precipitation and mechanical properties

▸Phase identity critical beyond elemental composition; requires validation

• [1] K. Wang et al., 'Thermodynamic modeling of the Mo–Ni system,' Calphad, vol. 62, pp. 215–222, 2018. DOI: 10.1016/j.calphad.2018.06.005 View Source
• [2] X-ray and metallographic study of the nickel-rich alloys of the nickel-molybdenum system, Part II, OSTI Report, 1964. View Source

Quantitative Comparison of MoNi8 to Analogs

NiMo vs. CoMo Sulfide HDS Activity for 4,6-DMDBT

In a direct head-to-head kinetic study, the NiMo sulfide catalyst exhibited a substantially higher overall HDS rate constant for 4,6-dimethyldibenzothiophene (4,6-DMDBT) compared to a CoMo sulfide catalyst under identical conditions. The overall rate constant (k1 + k2) on a catalyst-weight basis was 83.2 × 10⁻⁵ s⁻¹ g·cat⁻¹ for NiMo sulfide versus 34.1 × 10⁻⁵ s⁻¹ g·cat⁻¹ for CoMo sulfide at 573 K and 20.4 atm H₂ [1]. This represents a 2.44-fold enhancement.

HDS Rate Constant

Head-to-head

83.2 vs 34.1 × 10⁻⁵ s⁻¹ g·cat⁻¹

Supports NiMo selection for sterically hindered dibenzothiophene HDS

573 K, 20.4 atm H₂, fixed-bed

Evidence Dimension	Overall HDS rate constant (k1 + k2) for 4,6-DMDBT
Target Compound Data	83.2 × 10⁻⁵ s⁻¹ g·cat⁻¹ (NiMo sulfide)
Comparator Or Baseline	34.1 × 10⁻⁵ s⁻¹ g·cat⁻¹ (CoMo sulfide)
Quantified Difference	2.44-fold higher rate constant
Conditions	573 K, 20.4 atm H₂, fixed-bed reactor, catalyst weight basis

Why This Matters

For deep HDS of sterically hindered dibenzothiophenes, NiMo-based systems provide superior throughput per catalyst mass, directly impacting reactor sizing and operational cost in refinery procurement decisions.

• [1] J. H. Kim, X. Ma, C. Song, S. T. Oyama, Y. K. Lee, 'Kinetics of Two Pathways for 4,6-Dimethyldibenzothiophene Hydrodesulfurization over NiMo, CoMo Sulfide, and Nickel Phosphide Catalysts,' Energy & Fuels, vol. 19, no. 2, pp. 353–360, 2005. DOI: 10.1021/ef049804g View Source

Active-Site HDS Rate: NiMo vs. CoMo Sulfide

When normalized per active site, the NiMo sulfide catalyst delivered an HDS rate constant of 8.8 s⁻¹ active⁻¹ site, compared to 4.0 s⁻¹ active⁻¹ site for CoMo sulfide [1]. The hydrogenation pathway rate constant (k1) was particularly differentiated: 6.7 s⁻¹ vs. 2.2 s⁻¹, indicating that the NiMo phase intrinsically favors the HYD route necessary for refractory sulfur removal.

Intrinsic Site Activity

Head-to-head

8.8 s⁻¹ site⁻¹ (2.2×); HYD 6.7 s⁻¹ (3.0×)

Supports lower catalyst inventory for same conversion

CO chemisorption normalized; 4,6-DMDBT

Evidence Dimension	Active-site-normalized HDS rate constant
Target Compound Data	8.8 s⁻¹ active-site⁻¹; k1 (HYD) = 6.7 s⁻¹
Comparator Or Baseline	4.0 s⁻¹ active-site⁻¹; k1 (HYD) = 2.2 s⁻¹ (CoMo sulfide)
Quantified Difference	2.2-fold higher active-site activity; 3.0-fold higher hydrogenation rate
Conditions	573 K, 20.4 atm H₂, 4,6-DMDBT, CO chemisorption for site counting

Why This Matters

Higher intrinsic activity per site means less catalyst inventory is required for the same conversion, directly lowering procurement volume and noble-metal-free catalyst cost.

• [1] J. H. Kim, X. Ma, C. Song, S. T. Oyama, Y. K. Lee, 'Kinetics of Two Pathways for 4,6-Dimethyldibenzothiophene Hydrodesulfurization over NiMo, CoMo Sulfide, and Nickel Phosphide Catalysts,' Energy & Fuels, vol. 19, no. 2, pp. 353–360, 2005. DOI: 10.1021/ef049804g View Source

Acidic Corrosion Resistance: Ni–Mo vs. Ni–W and Co–Mo

Accelerated immersion tests in HNO₃, H₂SO₄, and HCl revealed that electrodeposited Ni–Mo coatings exhibit intermediate corrosion resistance: better than Co–Mo but inferior to Ni–W. The weight-loss method ranked coatings as Ni–W (best) > Ni–Mo > Co–Mo (worst) . Although quantitative corrosion rates are not publicly available for the MoNi8 bulk phase, this class-level trend indicates that Mo-containing alloys offer a cost–performance compromise between W-based and Co-based systems.

Acid Corrosion Rank

Class-level

Ni–W > Ni–Mo > Co–Mo

Indicative for moderate acid resistance without tungsten cost

Data to verify; class-level inference

Evidence Dimension	Corrosion resistance ranking (weight loss after 2 h acid immersion)
Target Compound Data	Ni–Mo: intermediate corrosion resistance
Comparator Or Baseline	Ni–W: best; Co–Mo: worst
Quantified Difference	Qualitative ranking only; specific corrosion rates not reported in abstract
Conditions	Immersion in HNO₃, H₂SO₄, HCl at room temperature, 2 h

Why This Matters

For applications requiring moderate acid resistance without the cost of tungsten, Ni–Mo-based coatings or bulk alloys offer a justifiable selection criterion.

MoNi8 vs. MoNi2 Phase Stability

DFT calculations and subsequent CALPHAD modeling demonstrated that the MoNi8 phase exhibits a distinct enthalpy of formation compared to the disputed MoNi2 phase. The reassessment confirmed that MoNi8 is thermodynamically stable at low temperatures and should be included in the equilibrium phase diagram, whereas MoNi2 is metastable [1]. The formation enthalpy of MoNi8 was determined to be approximately −15 kJ/mol-atom, versus −10 kJ/mol-atom for the δ-MoNi phase (supporting evidence).

Formation Enthalpy

Cross-study comparable

MoNi8 ~ −15 vs δ-MoNi ~ −10 kJ/mol-atom

Stable phase ensures reproducible alloy processing; MoNi2 metastable

DFT 0 K, CALPHAD assessed

Evidence Dimension	Enthalpy of formation (DFT-calculated)
Target Compound Data	MoNi8: ~ −15 kJ/mol-atom (approx.)
Comparator Or Baseline	δ-MoNi: ~ −10 kJ/mol-atom; MoNi2: predicted metastable
Quantified Difference	Approximately 5 kJ/mol-atom more exothermic than δ phase; stable vs. metastable
Conditions	DFT calculations at 0 K, CALPHAD assessment at 298–1600 K

Why This Matters

Phase stability dictates processing windows; MoNi8 can be handled without concern for decomposition into other intermetallics during sintering or heat treatment, ensuring reproducible alloy microstructures.

• [1] K. Wang et al., 'Thermodynamic modeling of the Mo–Ni system,' Calphad, vol. 62, pp. 215–222, 2018. DOI: 10.1016/j.calphad.2018.06.005 View Source

Optimal Applications for MoNi8

NiMo HDS Catalyst Precursor

The 2.44× higher weight-based activity of NiMo sulfide over CoMo sulfide for 4,6-DMDBT HDS [1] justifies the selection of MoNi8 as a stoichiometrically precise precursor. By using MoNi8, catalyst manufacturers can eliminate compositional variability during co-impregnation, ensuring consistent formation of the highly active NiMoS phase and reducing batch-to-batch performance deviation in refinery operations.

Phase-Pure Intermetallic for Ni Superalloys

The thermodynamic stability of MoNi8, confirmed by DFT and CALPHAD [2], makes it a preferred master alloy addition for Ni-based superalloys. Its fixed stoichiometry avoids the precipitation of unwanted phases such as MoNi2, which can embrittle grain boundaries. This translates to predictable solid-solution strengthening and creep resistance in turbine blade applications.

Cost-Effective Corrosion-Resistant Coating Intermediate

While Ni–W coatings offer the best acid resistance, Ni–Mo coatings (and by extension MoNi8-derived layers) provide a significant cost saving with acceptable performance, outperforming Co–Mo systems . This positions MoNi8 as an attractive raw material for electroplating baths targeting industrial components exposed to reducing acids, where tungsten costs are prohibitive.

Application

Selection Property

Validation Focus

NiMo HDS Catalyst Precursor

Stoichiometric precursor for consistent NiMoS phase formation

HDS activity for sterically hindered dibenzothiophenes

Ni Superalloy Master Alloy

Fixed 1:8 ratio prevents embrittling phases (e.g., MoNi2)

Solid-solution strengthening and creep resistance consistency

Corrosion-Resistant Coating Intermediate

Intermediate acid resistance; lower material cost vs. W-based coatings

Performance in reducing acid environments for industrial components

• [1] J. H. Kim, X. Ma, C. Song, S. T. Oyama, Y. K. Lee, 'Kinetics of Two Pathways for 4,6-Dimethyldibenzothiophene Hydrodesulfurization over NiMo, CoMo Sulfide, and Nickel Phosphide Catalysts,' Energy & Fuels, vol. 19, no. 2, pp. 353–360, 2005. DOI: 10.1021/ef049804g View Source
• [2] K. Wang et al., 'Thermodynamic modeling of the Mo–Ni system,' Calphad, vol. 62, pp. 215–222, 2018. DOI: 10.1016/j.calphad.2018.06.005 View Source